ethyl 2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]hexanoate

Specification

• CAS No.: 87202-56-0
• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol
• IUPAC Name: ethyl 2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]hexanoate
• Standard InChI: InChI=1S/C11H17N3O4S/c1-3-5-6-7(10(16)18-4-2)19-9-8(15)12-11(17)14-13-9/h7H,3-6H2,1-2H3,(H2,12,14,15,17)
• Standard InChI Key: PJAKCSDMFBSXFZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)OCC)SC1=NNC(=O)NC1=O

Introduction

Ethyl 2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]hexanoate is a complex organic compound with the molecular formula C11H17N3O4S and a molecular weight of approximately 287.34 g/mol. This compound combines a hexanoate moiety with a triazine derivative, featuring a sulfanyl group attached to the triazine ring. The presence of both dioxo and sulfanyl functionalities suggests potential reactivity and biological activity, making it an interesting subject for research.

Synthesis Methods

The synthesis of ethyl 2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]hexanoate can be approached through several methods, although specific detailed protocols are not widely documented in the literature. Generally, the synthesis involves the reaction of appropriate precursors to form the triazine ring and then attaching it to the hexanoate moiety. Optimization of reaction conditions is crucial for achieving high yields and purity.

Research Findings and Future Directions

Research into ethyl 2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]hexanoate is limited, but its unique structure suggests potential interactions with biological systems. Further studies are needed to elucidate its mechanism of action and potential interactions with biomolecules. Interaction studies could involve molecular docking or other computational methods to predict how this compound might bind to enzymes or cellular receptors.